Cas no 677748-57-1 (4-Quinazolinamine, N-(4-methoxyphenyl)-2-methyl-)

• Product Name: 4-Quinazolinamine, N-(4-methoxyphenyl)-2-methyl-
• CAS No: 677748-57-1
• Molecular Formula: C₁₆H₁₅N₃O
• Molecular Weight: 265.3098
• CID: 394129
• PubChem ID: 42625834

4-Quinazolinamine, N-(4-methoxyphenyl)-2-methyl- Properties

Names and Identifiers

• 4-Quinazolinamine, N-(4-methoxyphenyl)-2-methyl-
• N-(4-methoxyphenyl)-2-methylquinazolin-4-amine
• 677748-57-1
• SCHEMBL3108501
• DTXSID40655235
• CHEMBL495141
• SRSCKWCTASSQQT-UHFFFAOYSA-N
• (4-methoxy-phenyl)-(2-methyl-quinazolin-4-yl)-amine
• (2-Methyl-quinazolin-4-yl)-(4-methoxy-phenyl)-amine

• InChIKey： SRSCKWCTASSQQT-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H15N3O/c1-11-17-15-6-4-3-5-14(15)16(18-11)19-12-7-9-13(20-2)10-8-12/h3-10H,1-2H3,(H,17,18,19)
• SMILES： CC1=NC2=CC=CC=C2C(=N1)NC3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 265.12165
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 265.121512110g/mol
• Heavy Atom Count: 20
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04